Cas no 2807455-66-7 (3-Bromo-4-fluoro-5-(methylthio)benzaldehyde)

• Product Name: 3-Bromo-4-fluoro-5-(methylthio)benzaldehyde
• CAS No: 2807455-66-7
• MF: C₈H₆BrFOS
• MW: 249.100043773651
• CID: 6795775
• PubChem ID: 164893919
• Update Time: 2024-09-13

3-Bromo-4-fluoro-5-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• MFCD34760272
• 2807455-66-7
• 3-Bromo-4-fluoro-5-(methylthio)benzaldehyde

• Inchi： 1S/C8H6BrFOS/c1-12-7-3-5(4-11)2-6(9)8(7)10/h2-4H,1H3
• InChI Key： GRNHUNGICNMXRT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1F)SC

Computed Properties

• Exact Mass: 247.93068g/mol
• Monoisotopic Mass: 247.93068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų